Cas no 2680853-64-7 (1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid)

• Product Name: 1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid
• CAS No: 2680853-64-7
• MF: C₁₁H₂₁NO₃Si
• MW: 243.374844312668
• CID: 5651204
• PubChem ID: 165910899
• Update Time: 2025-10-30

1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680853-64-7
• 1-acetamido-3-[(trimethylsilyl)methyl]cyclobutane-1-carboxylic acid
• EN300-28277724
• 1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C11H21NO3Si/c1-8(13)12-11(10(14)15)5-9(6-11)7-16(2,3)4/h9H,5-7H2,1-4H3,(H,12,13)(H,14,15)
• InChI Key： CSBUFFLAMOVFCL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC1CC(C(=O)O)(C1)NC(C)=O

Computed Properties

• Exact Mass: 243.12907007g/mol
• Monoisotopic Mass: 243.12907007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid (CAS No. 2680853-64-7)

1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid (CAS No. 2680853-64-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclobutane ring structure and functional groups such as acetamido and trimethylsilyl, offers a wide range of applications in drug development, agrochemicals, and advanced material synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its structural versatility and stability.

The growing demand for silyl-protected carboxylic acids in pharmaceutical research has placed compounds like 1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid at the forefront of innovation. With the rise of AI-driven drug discovery and computational chemistry, this molecule is frequently explored in virtual screening libraries. Its CAS No. 2680853-64-7 serves as a critical identifier for researchers seeking high-purity reagents for peptide synthesis or protease inhibitor development. The compound’s trimethylsilyl group also enhances its lipophilicity, making it valuable for optimizing drug delivery systems.

In the context of green chemistry, 1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid is studied for its potential in sustainable synthesis routes. The integration of silyl groups in organic frameworks aligns with the industry’s shift toward low-toxicity intermediates. Furthermore, its cyclobutane core is a hotspot for ring-strain engineering, a technique gaining traction in catalysis and polymer science. These attributes make it a subject of interest in peer-reviewed journals and patent applications.

From a commercial perspective, suppliers of CAS No. 2680853-64-7 emphasize its role in high-value fine chemicals. The compound’s carboxylic acid functionality allows for further derivatization, catering to niche markets like fluorescent probes or metal-organic frameworks (MOFs). As the scientific community explores new synthetic methodologies, this molecule’s relevance in cross-coupling reactions and bioconjugation continues to expand.

In summary, 1-acetamido-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid (CAS No. 2680853-64-7) represents a convergence of structural innovation and practical utility. Its applications span from drug design to advanced materials, reflecting the compound’s adaptability to evolving scientific trends. For researchers and industry professionals, understanding its properties and potential is key to unlocking next-generation chemical solutions.